4-Methylazepane hydrochloride
Overview
Description
4-Methylazepane hydrochloride is a chemical compound with the formula C7H16ClN . It is a solid substance .
Molecular Structure Analysis
The InChI code for 4-Methylazepane hydrochloride is1S/C7H15N.ClH/c1-7-3-2-5-8-6-4-7;/h7-8H,2-6H2,1H3;1H . This indicates the presence of 7 carbon atoms, 15 hydrogen atoms, 1 nitrogen atom, and 1 chlorine atom in the molecule . Physical And Chemical Properties Analysis
4-Methylazepane hydrochloride is a solid substance . It has a molecular weight of 149.66 . The storage temperature is 4°C .Scientific Research Applications
Organic Synthesis
In organic chemistry, 4-Methylazepane hydrochloride serves as a building block for the synthesis of more complex organic compounds. Its versatility allows chemists to construct a wide range of cyclic and acyclic structures that are essential in the synthesis of pharmaceuticals and agrochemicals .
Pharmacological Research
This compound plays a significant role in pharmacological studies, especially in understanding the interaction between drugs and their targets. It can be used to modify the pharmacokinetic and pharmacodynamic profiles of new drug candidates, aiding in the optimization of their therapeutic potential .
Biochemical Studies
4-Methylazepane hydrochloride: is involved in biochemical research, particularly in the study of biochemical pathways and molecular interactions. It can act as an inhibitor or activator of certain enzymes, helping to elucidate their mechanisms of action within biological systems .
Medicinal Chemistry
In medicinal chemistry, this compound is used to explore the relationship between chemical structure and biological activity. By altering its structure, researchers can investigate how these changes affect its interaction with biological targets, which is crucial for designing more effective and safer drugs .
Analytical Chemistry
4-Methylazepane hydrochloride: is also important in analytical chemistry, where it may be used as a standard or reagent in various analytical techniques. Its well-defined properties allow for the calibration of instruments and validation of methods that are critical for quality control in pharmaceutical manufacturing .
Materials Science
Lastly, in the field of materials science, 4-Methylazepane hydrochloride can contribute to the development of new materials with specific properties. Its incorporation into polymers or other materials can impart desired characteristics such as increased durability or enhanced electrical conductivity .
Safety and Hazards
properties
IUPAC Name |
4-methylazepane;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N.ClH/c1-7-3-2-5-8-6-4-7;/h7-8H,2-6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FELLHTYIQRIKQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCNCC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methylazepane hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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